S-(3-(((4-Methylphenyl)(dioxido)sulfanyl)thio)propyl) 4-methylbenzenesulfonothioate
Overview
Description
“S-(3-(((4-Methylphenyl)(dioxido)sulfanyl)thio)propyl) 4-methylbenzenesulfonothioate” is a biochemical compound . It is a type of organic sulfide, which are sulfur analogues of ethers .
Physical And Chemical Properties Analysis
This compound has a chemical formula of C17H20O4S4, an exact mass of 416.02, and a molecular weight of 416.580. Its elemental composition is C, 49.01; H, 4.84; O, 15.36; S, 30.78 .Scientific Research Applications
Hydrodesulfurization and Environmental Applications
Hydrodesulfurization (HDS) Processes : Sulfur-containing compounds, such as dibenzothiophene and its derivatives, are significant in hydrodesulfurization research. Studies have explored the catalytic activities of sulfided CoO-MoO3-Al2O3 catalysts in HDS, focusing on removing sulfur from benzothiophenes and dibenzothiophenes under various conditions. This process is crucial for producing cleaner fuels and reducing sulfur dioxide emissions during fuel combustion, thereby addressing environmental pollution concerns (Geneste et al., 1980).
Material Science and Electrochemistry
Polyimides and High-Performance Materials : Sulfur-containing compounds have been utilized in synthesizing transparent aromatic polyimides with high refractive indices and small birefringences. Such materials are of interest for their good thermomechanical stabilities and potential applications in optoelectronics and advanced coatings, demonstrating the versatility of sulfur chemistry in material science (Tapaswi et al., 2015).
Organic Synthesis and Drug Development
Synthetic Methodologies : The synthesis and functionalization of sulfur-containing compounds serve as key steps in the development of various organic molecules, including potential antimicrobial agents and inhibitors of specific biological targets. For instance, the synthesis of novel sulfonamide derivatives showcases the importance of sulfonamides in medicinal chemistry, highlighting their applications in designing drugs with improved efficacy and specificity (El Rayes et al., 2019).
Environmental Biotechnology
Biodesulfurization : Microbial degradation of sulfur compounds, such as dibenzothiophene, illustrates the biological applications of sulfur chemistry in environmental biotechnology. Specific bacteria can utilize these compounds as sulfur sources, leading to less polluting byproducts. This process highlights the role of sulfur-containing compounds in bioremediation efforts to reduce pollution from fossil fuels (Bordoloi et al., 2014).
properties
IUPAC Name |
1-methyl-4-[3-(4-methylphenyl)sulfonylsulfanylpropylsulfanylsulfonyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20O4S4/c1-14-4-8-16(9-5-14)24(18,19)22-12-3-13-23-25(20,21)17-10-6-15(2)7-11-17/h4-11H,3,12-13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOICHLMIPNOKLN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)SCCCSS(=O)(=O)C2=CC=C(C=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20O4S4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60191963 |
Source
|
| Record name | NSC82472 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60191963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
416.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
S-(3-(((4-Methylphenyl)(dioxido)sulfanyl)thio)propyl) 4-methylbenzenesulfonothioate | |
CAS RN |
3866-79-3 |
Source
|
| Record name | NSC82472 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003866793 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC82472 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82472 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC82472 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60191963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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